Cas no 57028-96-3 (Polyhexamethyleneguanidine Hydrochloride)

• Product Name: Polyhexamethyleneguanidine Hydrochloride
• CAS No: 57028-96-3
• MF: C₉H₂₁N₃
• MW: 171.283141851425
• CID: 57058
• PubChem ID: 14771682
• Update Time: 2026-02-28

Polyhexamethyleneguanidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Polyhexamethyleneguanidine hydrochloride
• Poly(hexamethylendiamine guanidinium chloride)
• PHMG hydrochloride
• Polyhexamethylene guaidine hydrochloride and phosphate
• PHMG
• PHMG chloride
• polyhexamethylene guanidine
• Guanidine, N,N'-dibutyl-
• 1,3-dibutylguanidine
• Polyhexamethyleneguanidine
• N,N''-DIBUTYLGUANIDINE
• HXEJAEDEMWCUTP-UHFFFAOYSA-N
• BDBM50010749
• RL04152
• N,N''-Dibutyl-guanidine (C6H3N3O7)
• n,n'-dibutylguanidine
• 1,2-dibutylguanidine
• 31961-54-3
• A937454
• E77760
• 34331-58-3
• CHEMBL80081
• DTXSID90563856
• SCHEMBL1276675
• C9H21N3
• AS-84189
• 57028-96-3
• (E)-1,2-Dibutylguanidine
• Polyhexamethyleneguanidine Hydrochloride

• Inchi： 1S/C9H21N3/c1-3-5-7-11-9(10)12-8-6-4-2/h3-8H2,1-2H3,(H3,10,11,12)
• InChI Key： HXEJAEDEMWCUTP-UHFFFAOYSA-N
• SMILES： N(/C(/N)=N/CCCC)CCCC

Computed Properties

• Exact Mass: 211.15600
• Monoisotopic Mass: 171.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 1.6

Experimental Properties

• PSA: 127.93000
• LogP: 3.00570

Additional information on Polyhexamethyleneguanidine Hydrochloride

Introduction to Polyhexamethyleneguanidine Hydrochloride (CAS No: 57028-96-3)

Polyhexamethyleneguanidine Hydrochloride, with the chemical identifier CAS No 57028-96-3, is a well-established compound in the field of pharmaceuticals and biotechnology. This cationic polymer has garnered significant attention due to its versatile applications, particularly in antimicrobial and antifungal treatments. The compound's unique chemical structure, characterized by a long chain of hexamethylene units linked with guanidine groups, endows it with exceptional properties that make it invaluable in various industrial and medical settings.

The primary mechanism of action for Polyhexamethyleneguanidine Hydrochloride involves its interaction with microbial cell membranes. As a positively charged polymer, it disrupts the integrity of negatively charged bacterial and fungal cell walls, leading to cell lysis and subsequent death of the microorganisms. This mechanism is particularly effective against a broad spectrum of pathogens, making it a preferred choice for disinfectants, preservatives, and antimicrobial coatings.

Recent advancements in medical research have highlighted the potential of Polyhexamethyleneguanidine Hydrochloride in developing novel therapeutic agents. Studies have demonstrated its efficacy in combating multidrug-resistant bacteria, a growing concern in global healthcare. The compound's ability to interfere with bacterial biofilm formation further enhances its therapeutic value, as biofilms are known to protect bacteria from antibiotics and other antimicrobial agents.

In addition to its antimicrobial properties, Polyhexamethyleneguanidine Hydrochloride has been explored for its applications in wound care and tissue engineering. Its ability to promote healing while inhibiting microbial growth makes it an ideal candidate for developing advanced wound dressings. Research has shown that when incorporated into hydrogel matrices, this compound can create a conducive environment for tissue regeneration while maintaining sterility.

The pharmaceutical industry has also leveraged Polyhexamethyleneguanidine Hydrochloride for its potential as an excipient in drug formulations. Its compatibility with various active pharmaceutical ingredients (APIs) and its stability under different storage conditions make it a reliable choice for enhancing drug delivery systems. Furthermore, its low toxicity profile and biocompatibility have prompted investigations into its use as a coating agent for medical devices, reducing the risk of infections associated with their use.

From an industrial perspective, Polyhexamethyleneguanidine Hydrochloride finds extensive use in water treatment and surface coatings. Its effectiveness in neutralizing bacteria and fungi has made it a key component in antiseptic solutions used in food processing plants, swimming pools, and industrial cooling systems. Additionally, its application as a preservative in cosmetics and personal care products helps extend shelf life by preventing microbial contamination.

The environmental impact of using Polyhexamethyleneguanidine Hydrochloride has also been a subject of interest. Studies have shown that while the compound is highly effective at low concentrations, it degrades into non-toxic byproducts under normal environmental conditions. This biodegradability makes it an eco-friendly alternative to traditional heavy-metal-based antimicrobial agents, which pose significant environmental risks.

Future research directions for Polyhexamethyleneguanidine Hydrochloride include optimizing its formulations for targeted drug delivery and exploring its potential synergies with other therapeutic agents. The development of nanoencapsulated forms of this compound could enhance its bioavailability and efficacy while minimizing side effects. Moreover, investigating its role in immunomodulation could open new avenues for treating inflammatory diseases and enhancing vaccine efficacy.

In conclusion, Polyhexamethyleneguanidine Hydrochloride (CAS No: 57028-96-3) is a multifaceted compound with broad applications across pharmaceuticals, biotechnology, and industrial sectors. Its unique properties as an antimicrobial agent, coupled with its safety profile and environmental friendliness, position it as a cornerstone material in modern science and technology. As research continues to uncover new uses and refine existing applications, the importance of this compound is set to grow even further.